Cas no 73237-79-3 (Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-)

Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)- structure
73237-79-3 structure
Product Name:Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-
CAS No:73237-79-3
MF:C6H4O4
MW:140.09356212616
CID:542799
PubChem ID:5459914
Update Time:2025-04-19

Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (5-oxo-2(5H)-furanylidene)-, (2E)-
    • 2-(5-Oxofuran-2(5H)-ylidene)acetic acid
    • 3374-46-7
    • (2E)-2-(5-oxofuran-2-ylidene)acetic acid
    • C04431
    • CHEBI:18371
    • Acetic acid, (5-oxo-2(5H)-furanylidene)-
    • 73237-79-3
    • (2E)-2-(5-Oxo-2(5H)-furanylidene)acetic acid
    • (5-Oxo-2(5H)-furanylidene)acetic acid
    • DTXSID401256167
    • cis-4-carboxymethylenebut-2-en-4-olide
    • (2E)-(5-oxofuran-2(5H)-ylidene)acetic acid
    • Q27103036
    • (5-oxofuran-2(5H)-ylidene)acetic acid
    • 4-carboxymethylenebut-2-en-4-olide
    • CHEBI:11972
    • Inchi: 1S/C6H4O4/c7-5(8)3-4-1-2-6(9)10-4/h1-3H,(H,7,8)/b4-3+
    • InChI Key: AYFXPGXAZMFWNH-ONEGZZNKSA-N
    • SMILES: O1C(C=C/C/1=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 140.01095860g/mol
  • Monoisotopic Mass: 140.01095860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 63.6Ų
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